N-benzoyl-4-methoxyanthranilate
Overview
Description
N-benzoyl-4-methoxyanthranilate is a methoxybenzoate that it is obtained by removal of a proton from the carboxylic acid group of N-benzoyl-4-methoxyanthranilate. It is a methoxybenzoate and an amidobenzoate. It derives from an anthranilate. It is a conjugate base of a N-benzoyl-4-methoxyanthranilic acid.
Scientific Research Applications
Phytoalexin Biosynthesis
N-benzoyl-4-methoxyanthranilate plays a role in the biosynthesis of phytoalexins in plants. In Dianthus caryophyllus L. cell cultures, it accumulates as the phytoalexin methoxydianthramide B, in response to elicitor treatment. This process involves the enzyme benzoyl-CoA:anthranilate N-benzoyltransferase, which catalyzes the N-benzoylation of anthranilate (Reinhard & Matern, 1989).
Synthesis of Glyfoline
N-benzoyl-4-methoxyanthranilate is used in the synthesis of glyfoline, a constituent of Glycosmis citrifolia and a potential anticancer agent. The synthesis process involves condensation and various chemical modifications (Su, Dziewiszek, & Wu, 1991).
Fungicidal Activity
This compound exhibits fungicidal activity, particularly against powdery mildew in cucumber. The anthranilate and N-benzoyl moieties are crucial for this activity, and the presence of a 4-methoxy group enhances its efficacy (Kirino, Yamamoto, & Kato, 1980).
Marine Fungal Metabolites
It is found as a metabolite in marine-derived fungi, such as Aspergillus flavipes, isolated from the gut of isopod Ligia oceanica. This discovery expands the understanding of natural products in marine gut fungi (Xu, Zhao, & Yang, 2014).
Chemical Reactions and Derivatives
Studies on derivatives of N-benzoyl-4-methoxyanthranilate, like 3-hydroxy-1,2,3-benzotriazin-4-one, reveal insights into their stability, reactions, and potential applications in various chemical processes (Ahern, Navratil, & Vaughan, 1977).
Therapeutic Drug Synthesis in Yeast
Its derivatives are synthesized in yeast Saccharomyces cerevisiae for potential therapeutic benefits. This biological synthesis approach presents an alternative to traditional chemical synthesis methods (Eudes et al., 2011).
Fluorescent Agent Synthesis
N-benzoyl-4-methoxyanthranilate is used in the synthesis of new fluorescent agents, which are applicable in various fields including printing (Wen, 2003).
Structure-Activity Relationships
The compound's structure-activity relationship, particularly in its ester form, has been studied for its antifungal properties. This research aids in understanding the factors influencing its fungicidal efficacy (Kirino, Yamamoto, & Kato, 1980).
properties
Product Name |
N-benzoyl-4-methoxyanthranilate |
|---|---|
Molecular Formula |
C15H12NO4- |
Molecular Weight |
270.26 g/mol |
IUPAC Name |
2-benzamido-4-methoxybenzoate |
InChI |
InChI=1S/C15H13NO4/c1-20-11-7-8-12(15(18)19)13(9-11)16-14(17)10-5-3-2-4-6-10/h2-9H,1H3,(H,16,17)(H,18,19)/p-1 |
InChI Key |
NZSBJWOTLHVBNU-UHFFFAOYSA-M |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)[O-])NC(=O)C2=CC=CC=C2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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